Cas no 1805231-95-1 (4-Chloromethyl-3-cyano-5-methoxyphenylacetic acid)

• Product Name: 4-Chloromethyl-3-cyano-5-methoxyphenylacetic acid
• CAS No: 1805231-95-1
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4980767
• Update Time: 2025-10-06

4-Chloromethyl-3-cyano-5-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-3-cyano-5-methoxyphenylacetic acid

• Inchi： 1S/C11H10ClNO3/c1-16-10-3-7(4-11(14)15)2-8(6-13)9(10)5-12/h2-3H,4-5H2,1H3,(H,14,15)
• InChI Key： ZWBKFZSLHZIASM-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(CC(=O)O)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on 4-Chloromethyl-3-cyano-5-methoxyphenylacetic acid

Recent Advances in the Application of 4-Chloromethyl-3-cyano-5-methoxyphenylacetic Acid (CAS: 1805231-95-1) in Medicinal Chemistry

The compound 4-Chloromethyl-3-cyano-5-methoxyphenylacetic acid (CAS: 1805231-95-1) has recently garnered significant attention in the field of medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 4-Chloromethyl-3-cyano-5-methoxyphenylacetic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the chloromethyl and cyano groups, make it a valuable building block for the development of pharmacologically active compounds. Researchers have successfully utilized this compound in the synthesis of potential anti-inflammatory and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficient synthesis of 4-Chloromethyl-3-cyano-5-methoxyphenylacetic acid through a modified Friedel-Crafts acylation followed by selective chlorination. The optimized synthetic route achieved a yield of 78% with high purity (>98%), making it suitable for large-scale production. The study also explored the compound's stability under various conditions, providing valuable insights for formulation development.

The biological evaluation of derivatives containing the 4-Chloromethyl-3-cyano-5-methoxyphenylacetic acid moiety has shown promising results. In vitro studies have demonstrated significant inhibitory activity against COX-2 enzymes, suggesting potential applications in developing new non-steroidal anti-inflammatory drugs (NSAIDs). Furthermore, some derivatives have exhibited potent activity against certain cancer cell lines, particularly in breast and prostate cancer models.

Recent computational studies have provided molecular-level insights into the interactions between 4-Chloromethyl-3-cyano-5-methoxyphenylacetic acid derivatives and their biological targets. Molecular docking simulations have revealed that the chloromethyl group plays a crucial role in forming halogen bonds with key amino acid residues in target proteins, while the cyano group contributes to the overall binding affinity through polar interactions.

Despite these promising findings, challenges remain in the development of therapeutics based on this compound. Current research is focusing on improving the pharmacokinetic properties of its derivatives, particularly their metabolic stability and oral bioavailability. Several research groups are investigating prodrug strategies and formulation approaches to address these limitations.

In conclusion, 4-Chloromethyl-3-cyano-5-methoxyphenylacetic acid (CAS: 1805231-95-1) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to explore its applications in various disease areas, and future studies are expected to yield more optimized derivatives with improved drug-like properties. The compound's versatility and the recent advances in its application underscore its importance in current drug discovery efforts.